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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B15611098 Get Quote

Essential Safety and Handling Guide for 1-
Tetradecanol
This guide provides crucial safety, handling, and disposal information for 1-Tetradecanol, also

known as Myristyl Alcohol. It is intended for laboratory professionals, including researchers,

scientists, and those in drug development, to ensure safe operational conduct and

environmental responsibility.

Physical and Chemical Properties
Understanding the properties of 1-Tetradecanol is fundamental to its safe handling.
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Property[1] Value

Synonyms Myristyl alcohol, Tetradecyl alcohol[1][2][3]

CAS Number 112-72-1[1][2]

Molecular Formula C₁₄H₃₀O[1][2]

Molar Mass 214.39 g/mol [1][2]

Appearance White crystalline powder or waxy solid[1][2]

Melting Point 37-40°C (98.6-104°F)[1]

Boiling Point 289°C (552.2°F)[1]

Flash Point 141°C (285.8°F)[1]

Solubility
Insoluble in water; Soluble in diethyl ether;

Slightly soluble in ethanol[1]

Toxicological Data
The following data summarizes the acute toxicity of 1-Tetradecanol.

Exposure Route[1] Species[1] Value[1]

Oral LD50 Rat > 5000 mg/kg

Dermal LD50 Rabbit 8000 mg/kg[1]

Inhalation LC50 Rat > 1.5 mg/L air[1]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Adherence to proper handling procedures and the consistent use of appropriate PPE are

critical to minimizing exposure risks.

Engineering Controls
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Ventilation: Use 1-Tetradecanol in a well-ventilated area. A local exhaust ventilation system

is recommended where the solid is handled as a powder to prevent dust accumulation.[1][2]

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible

near the workstation location.[2]

Personal Protective Equipment (PPE) Protocol
The selection of PPE is based on the potential hazards present in the workplace.

PPE Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles

conforming to EN166 (EU) or

NIOSH (US) standards.[2]

1-Tetradecanol is classified as

causing serious eye irritation.

[2][3][4]

Hand Protection
Chemical-resistant gloves

(e.g., PVC).[2]

To prevent skin contact.

Prolonged or repeated

exposure may cause moderate

skin irritation, leading to

redness, swelling, and

dermatitis.[2]

Skin and Body Protection

A laboratory coat and closed-

toed footwear are the minimum

requirements.[1] For more

extensive handling, impervious

clothing or a PVC apron

should be worn.[5]

To prevent skin exposure.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or irritation is experienced. A

particulate respirator (e.g.,

N95) is recommended.[2]

To avoid inhalation of dust.[2]
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Procedural Guidance: Handling and Disposal
Step-by-Step Handling Protocol

Preparation: Before handling, ensure all engineering controls are operational and the

required PPE is available and inspected for integrity.

Dispensing: When handling 1-Tetradecanol as a powder, minimize dust generation.[2] Use

in a well-ventilated area, preferably under a local exhaust hood.[2]

Avoiding Incompatibilities: Keep away from strong oxidizing agents, acids, acid chlorides,

and acid anhydrides.[2]

After Handling: Wash hands thoroughly after handling the substance.[6]

Spill Management
Minor Spills: Remove all sources of ignition.[5] Use dry clean-up procedures to avoid

generating dust.[4][5] Sweep or vacuum the material and place it in a suitable, labeled

container for disposal.[2]

Major Spills: Evacuate personnel from the area and alert emergency responders.[1] Avoid all

personal contact, including inhalation of dust.[1][5] Contain the spill to prevent it from

entering drains or waterways, as it is very toxic to aquatic life.[1][4]

Disposal Plan
1-Tetradecanol and its container must be disposed of as hazardous waste.[2][5]

Waste Collection: Collect waste material in a suitable, labeled container.[2]

Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical

name "1-Tetradecanol."

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[7]

Regulatory Compliance: All disposal procedures must be in accordance with local, state, and

federal regulations.[2][4][5] Do not allow the substance to enter drains or waterways.[4]
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Workflow Diagrams
The following diagrams illustrate the procedural flow for safely handling and disposing of 1-
Tetradecanol.

Safe Handling Workflow

Preparation:
- Verify Engineering Controls

- Inspect PPE

Handling:
- Minimize Dust

- Use in Ventilated Area

Post-Handling:
- Decontaminate Area

- Wash Hands

Storage:
- Tightly Closed Container
- Cool, Dry, Ventilated Area

Click to download full resolution via product page

Safe Handling Workflow for 1-Tetradecanol
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Disposal Workflow

Waste Collection:
- Use Labeled, Suitable Container

Spill Occurs?

Spill Management:
- Follow Minor/Major Spill Protocol

Yes

Labeling:
- 'Hazardous Waste'

- '1-Tetradecanol'

No

Waste Storage:
- Cool, Dry, Ventilated Area
- Away from Incompatibles

Final Disposal:
- Adhere to Local, State, and

  Federal Regulations

Click to download full resolution via product page

Disposal Workflow for 1-Tetradecanol Waste

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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